Cas no 2225172-22-3 (1H-1,2,3-TRIAZOLE-4-BORONIC ACID)

• Product Name: 1H-1,2,3-TRIAZOLE-4-BORONIC ACID
• CAS No: 2225172-22-3
• MF: C₂H₄BN₃O₂
• MW: 112.88
• MDL: MFCD13190059
• CID: 5143886
• PubChem ID: 54135373
• Update Time: 2025-06-08

1H-1,2,3-TRIAZOLE-4-BORONIC ACID Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-TRIAZOLE-4-BORONIC ACID
• 1H-[1,2,3]Triazole-5-boronic acid
• SCHEMBL7343082
• 1,2,3-TRIAZOLE-5-BORONIC ACID
• AB69671
• ZB1827
• (1H-1,2,3-Triazol-5-yl)boronic acid
• (1H-1,2,3-Triazol-4-yl)boronic acid
• 2225172-22-3
• 2H-triazol-4-ylboronic acid

• MDL： MFCD13190059
• Inchi： 1S/C2H4BN3O2/c7-3(8)2-1-4-6-5-2/h1,7-8H,(H,4,5,6)
• InChI Key： NXHSZPKFIIPEGZ-UHFFFAOYSA-N
• SMILES： B(C1NN=NC=1)(O)O

Computed Properties

• Exact Mass: 113.0396565g/mol
• Monoisotopic Mass: 113.0396565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 79.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82Ų

Additional information on 1H-1,2,3-TRIAZOLE-4-BORONIC ACID

Introduction to 1H-1,2,3-Triazole-4-Boronic Acid (CAS No. 2225172-22-3)

1H-1,2,3-Triazole-4-boronic acid (CAS No. 2225172-22-3) is a versatile compound that has gained significant attention in the fields of organic synthesis and medicinal chemistry due to its unique properties and potential applications. This compound is characterized by its triazole ring and boronic acid functionality, which make it an attractive building block for various chemical transformations and drug discovery efforts.

The 1H-1,2,3-triazole moiety is known for its stability and bioisosteric properties, making it a valuable scaffold in the design of bioactive molecules. The boronic acid group, on the other hand, is widely used in Suzuki-Miyaura cross-coupling reactions, which are fundamental in the synthesis of complex organic molecules and pharmaceuticals. The combination of these two functionalities in a single molecule provides a powerful tool for chemists and researchers.

Recent studies have highlighted the importance of 1H-1,2,3-triazole-4-boronic acid in the development of new therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers demonstrated that the triazole-boronic acid structure could be effectively modified to enhance the antiviral activity against a range of viral pathogens, including influenza and coronaviruses.

In another significant application, 1H-1,2,3-triazole-4-boronic acid has been utilized in the synthesis of metalloenzyme inhibitors. A 2023 paper in Chemical Communications described how this compound was used to create inhibitors that selectively target metalloenzymes involved in cancer progression. The high selectivity and potency of these inhibitors make them promising candidates for cancer therapy.

The synthetic versatility of 1H-1,2,3-triazole-4-boronic acid is further exemplified by its use in click chemistry reactions. Click chemistry, pioneered by K. Barry Sharpless, is a powerful method for rapidly forming covalent bonds under mild conditions. The triazole ring formed during click reactions is highly stable and biocompatible, making it ideal for applications in drug delivery systems and biomaterials.

A 2023 study published in Angewandte Chemie International Edition explored the use of 1H-1,2,3-triazole-4-boronic acid in the development of smart drug delivery systems. The researchers designed nanoparticles functionalized with this compound to achieve controlled release of therapeutic agents. The boronic acid groups facilitated the attachment of targeting ligands, enhancing the specificity and efficacy of the drug delivery system.

Beyond its applications in medicinal chemistry and drug delivery, 1H-1,2,3-triazole-4-boronic acid has also found use in materials science. A 2023 paper in Advanced Materials reported the synthesis of novel polymers using this compound as a monomer. The resulting polymers exhibited excellent thermal stability and mechanical properties, making them suitable for various industrial applications.

The environmental impact of chemical compounds is an increasingly important consideration in modern research. Studies have shown that 1H-1,2,3-triazole-4-boronic acid can be synthesized using green chemistry principles, minimizing environmental hazards and waste generation. A 2023 article in Green Chemistry described an efficient and sustainable route to produce this compound using catalytic methods that reduce energy consumption and byproduct formation.

In conclusion, 1H-1,2,3-triazole-4-boronic acid (CAS No. 2225172-22-3) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and environmental sustainability. Its unique combination of triazole and boronic acid functionalities makes it an invaluable tool for researchers seeking to develop innovative solutions to complex scientific challenges.